Cas no 2225144-58-9 (3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride)

• Product Name: 3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride
• CAS No: 2225144-58-9
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• CID: 4711419
• PubChem ID: 137963923
• Update Time: 2025-06-13

3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride

• Inchi： 1S/C7H11N3.2ClH/c1-10-4-6(8)7(9-10)5-2-3-5;;/h4-5H,2-3,8H2,1H3;2*1H
• InChI Key： GIQPIBLVOHXBRG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1=C(C(=CN1C)N)C1CC1

Computed Properties

• Exact Mass: 209.0486528 g/mol
• Monoisotopic Mass: 209.0486528 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• Molecular Weight: 210.10

Additional information on 3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride

3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No. 2225144-58-9): A Comprehensive Overview

3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No. 2225144-58-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CPMPA dihydrochloride, is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms. The unique structural features of this compound make it a valuable candidate for various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride consists of a pyrazole ring substituted with a cyclopropyl group at the 3-position and a methyl group at the 1-position. The presence of these substituents imparts distinct physicochemical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the potential of 3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of human lung adenocarcinoma cells by modulating key signaling pathways involved in cell proliferation and apoptosis. This finding underscores the potential of CPMPA dihydrochloride as a lead compound for the development of anticancer agents.

In addition to its anticancer properties, 3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride has also shown promise in the treatment of neurological disorders. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation may have therapeutic implications for conditions such as depression and Parkinson's disease. The ability to influence these neurotransmitter systems without significant side effects makes CPMPA dihydrochloride an attractive candidate for further investigation.

The synthesis of 3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 3-cyclopropylpyrazole with methyl iodide followed by deprotection and subsequent conversion to the hydrochloride salt. This synthetic pathway is highly reproducible and scalable, making it suitable for large-scale production in pharmaceutical settings.

The pharmacological profile of 3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride has been characterized through various in vitro and in vivo studies. Preclinical data indicate that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues while minimizing adverse effects on other organs.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride in human subjects. Early results from phase I trials have shown promising outcomes, with no significant safety concerns reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-Cyclopropyl-1-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No. 2225144-58-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its full potential, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.